Cas no 1311279-60-3 (N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide)

• Product Name: N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide
• CAS No: 1311279-60-3
• MF: C₂₁H₁₇ClF₃N₃O
• MW: 419.827394247055
• MDL: MFCD19981196
• CID: 4693755
• Update Time: 2025-05-20

N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide
• N-(4-chlorophenyl)-3-(6-dimethylamino-4-trifluoromethylpyridin-2-yl)benzamide

• MDL： MFCD19981196
• Inchi： 1S/C21H17ClF3N3O/c1-28(2)19-12-15(21(23,24)25)11-18(27-19)13-4-3-5-14(10-13)20(29)26-17-8-6-16(22)7-9-17/h3-12H,1-2H3,(H,26,29)
• InChI Key： HLMDIPNRWZNDQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=CC=CC(=C1)C1C=C(C(F)(F)F)C=C(N=1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 552
• Topological Polar Surface Area: 45.2

Additional information on N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide

Professional Introduction to N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide (CAS No. 1311279-60-3)

N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide (CAS No. 1311279-60-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide incorporates several key functional groups, including a chloro-substituted phenyl ring, a dimethylamino-pyridine moiety, and a trifluoromethyl group. These structural features contribute to its unique chemical properties and potential biological activities. The presence of the chloro group on the phenyl ring enhances its lipophilicity, while the dimethylamino-pyridine segment introduces basicity and potential interactions with acidic residues in biological targets. The trifluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity in many drug candidates.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents with enhanced efficacy and reduced side effects. N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide has emerged as a compound of interest due to its potential pharmacological profile. Studies have indicated that this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurological disorders. The combination of its structural features suggests that it could modulate multiple pathways simultaneously, offering a multifaceted approach to therapeutic intervention.

The 6-dimethylamino-4-trifluoromethyl-pyridin-2-yl moiety is particularly noteworthy, as it has been identified as a key pharmacophore in several bioactive molecules. This segment not only contributes to the compound's solubility and bioavailability but also plays a crucial role in its interactions with biological targets. Preliminary computational studies have suggested that this part of the molecule can engage with specific amino acid residues in protein binding pockets, potentially leading to high-affinity binding. This capability is essential for designing molecules that can effectively inhibit target enzymes or receptors.

The synthesis of N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyridine derivative, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods are critical in pharmaceutical chemistry, where even minor impurities can significantly impact the compound's efficacy and safety profile.

Evaluation of the pharmacological properties of N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, studies suggest that this compound may interact with neurotransmitter receptors, making it a potential candidate for treating neurological disorders. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The impact of fluorine atoms on drug design cannot be overstated. The presence of one or more fluorine atoms in a molecule can significantly alter its pharmacokinetic properties, including metabolic stability and binding affinity. In N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide, the trifluoromethyl group contributes to these properties by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. These characteristics are highly desirable in drug candidates, as they improve bioavailability and prolong half-life.

Ongoing research aims to explore the full therapeutic spectrum of N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide. Investigations are being conducted to understand its interactions with cellular pathways and identify any potential off-target effects. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), scientists hope to optimize this compound into a viable therapeutic agent. These efforts are part of a broader initiative to develop innovative treatments for complex diseases where existing options are limited or non-existent.

The role of computational chemistry in modern drug discovery cannot be ignored. Molecular modeling techniques have been instrumental in predicting the binding modes of N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzamide to biological targets, providing valuable insights into its pharmacological activity. These simulations help guide synthetic modifications aimed at improving potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

In conclusion, N-(4-Chloro-phenyl)-3-(6-dimethylamino-4-trifluoromethyl-pyridin-2-y-benzamide) (CAS No. 1311279-60-^{-3) represents an exciting advancement in pharmaceutical chemistry.}
Its intricate molecular structure,unique functional groups,and promising pharmacological profile make it
a compelling candidate for further research.
As our understanding of
biological systems continues to evolve,compounds like this one will play an increasingly important role
in addressing unmet medical needs.